Cas no 5198-74-3 (6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-)
![6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl- structure](https://www.kuujia.com/scimg/cas/5198-74-3x500.png)
5198-74-3 structure
Product name:6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-
6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl-
- 7-phenyl-6-oxaspiro[4.5]dec-7-en-9-one
- DTXSID10487141
- 5198-74-3
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- Inchi: InChI=1S/C15H16O2/c16-13-10-14(12-6-2-1-3-7-12)17-15(11-13)8-4-5-9-15/h1-3,6-7,10H,4-5,8-9,11H2
- InChI Key: DROUVOIOLGFXNR-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2=CC=CC=C2)OC2(CCCC2)C1
Computed Properties
- Exact Mass: 228.11508
- Monoisotopic Mass: 228.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 26.3
6-Oxaspiro[4.5]dec-7-en-9-one, 7-phenyl- Related Literature
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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2. Book reviews
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3. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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